Cas no 1076-43-3 (Benzene-d6, 99.5%)

Benzene-d6, 99.5% Properties

Names and Identifiers

• Benzene-d6
• Benzenedisotopicpurity
• BENZENE-D7
• 3 Component Deuterated ISTD Standard
• 4 Component Deuterated ISTD Standard
• Benzene-d6 solution
• Benzene-d6neat
• C6H6
• ASTM
• C6D6
• Deuterated benzene
• Deuterated Internal
• EPA Gasoline Refinery Internal Standard Mix
• hexadeuteriobenzene
• Hexadeuterobenzene
• Perdeuterobenzene
• Surrogate Standard Evaluation Mix
• Perdeuterated benzene
• Perdeuteriobenzene
• 48940-u
• D6-Benzene
• bemzene d6
• (2H6)benzene
• Benzene-D6C6d6
• BenzeneD6>99.6%
• Benzene-d6 "BenzeneD6>99.96%
• Benzene-1,2,3,4,5,6-d6
• Benzene D6
• UHOVQNZJYSORNB-MZWXYZOWSA-N
• 1,2,3,4,5,6-hexadeuteriobenzene
• Benzene D6 2000 microg/mL in Methanol
• d6 -benzene
• Benzene (D6)
• Benzene D6 >99.96%
• Ben
• [D6]benzene
• Benzene-d6, 9
• Benzene-d6, 99.5%
• Benzene-d6 (Reagent grade)
• Benzene-D6 >99.60 Atom % D 0.03% TMS
• Benzene-D6 2000 microg/mL in Methanol
• Benzene-d6, 99.6 atom % D, contains 0.03 % (v/v) TMS
• B0840
• B3008
• J-001990
• Benzene-d6, anhydrous, >=99.6 atom % D
• Benzald6
• NS00125664
• DTXSID7037769
• d6Benzene
• Benzene-d6, 99 atom % D
• Benzene-d6, 99.6 atom % D, contains 1 % (v/v) TMS
• Benzene-D6 >99% (+0.03% TMS)
• Benzene-d6, 99.6 atom % D
• CS-B1393
• Phened6
• CHEBI:193039
• AKOS015888202
• (d6)Benzene
• F11732
• EINECS 214-061-8
• benzol-d6
• Benzene1,2,3,4,5,6d6
• Benzene-d6, 99.6 atom % D, anhydrous
• Benzene-d6, 100.0 atom % D, >=99.96 atom % D
• UN1114
• 1076-43-3
• (2H6)Benzene
• Pyrobenzoled6
• Benzene-D6 >99.5% (+0.03% TMS)
• AS-75441
• Q1101314
• Cyclohexatriened6
• Phenyl hydrided6
• MFCD00003010
• Benzene(d6)
• Benzene-d6, '100%', 99.96 atom % D
• DTXCID5017769
• Benzene-D6 >99%
• Benzene-d6, '100%', 99.96 atom % D, contains 0.03 % (v/v) TMS
• Hexadeuteriobenzene
• BENZENE-D6
• +Expand

• MDL： MFCD00003010
• InChIKey： UHOVQNZJYSORNB-MZWXYZOWSA-N
• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,2D,3D,4D,5D,6D
• SMILES： C1([2H])C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 84.08460
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.084611
• Heavy Atom Count: 6
• Complexity: 15.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.68660
• PSA: 0.00000
• Refractive Index: n20/D 1.497(lit.)
• Water Partition Coefficient: Slightly Soluble in water.
• Boiling Point: 79.1 °C/760 mmHg(lit.)
• Melting Point: 6.8 °C (lit.)
• Flash Point: Fahrenheit: 12.2 ° f < br / > Celsius: -11 ° C < br / >
• Solubility: Miscible with most organic solvents.
• Color/Form: 2000 μg/mL in methanol
• Color/Form: Colorless transparent liquid.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, acids, bases, halogens, metal salts. Protect from moisture. Highly flammable.
• Solubility: It is miscible with ethanol, ether, acetone and carbon tetrachloride, and slightly soluble in water
• Sensitiveness: Moisture Sensitive
• Density: 0.950 g/mL at 25 °C(lit.)

Benzene-d6, 99.5% Security Information

• Symbol: GHS06 GHS08
• WGK Germany：3
• Safety Term：S45;S53
• Safety Instruction： S45-S53
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R45; R48/23/24/25
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN 1114 3
• Hazard Statement： H301,H311,H331,H340,H350,H370
• Warning Statement： P201,P260,P280,P301+P310,P311
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 45-46-11-36/38-48/23/24/25-65
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.4-8.0%(V)
• HazardClass：3
• FLUKA BRAND F CODES：10-21

Benzene-d6, 99.5% Customs Data

• HS CODE：29022000

Related Categories

• Solvents and Organic Chemicals Organic Solvents